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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146 Get Quote

Technical Support Center: Purification of 4-tert-
Butylaniline
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the purification of 4-tert-butylaniline by distillation and chromatography. The

information is tailored for researchers, scientists, and drug development professionals.

Physical and Chemical Properties of 4-tert-
Butylaniline
A summary of key quantitative data for 4-tert-butylaniline is provided below for easy

reference.
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Property Value Reference

Molecular Formula C₁₀H₁₅N [1]

Molecular Weight 149.23 g/mol

Boiling Point 90-93 °C at 3 mmHg [2]

93-94 °C at 4 mbar [3]

Melting Point 15-16 °C [2]

Density 0.937 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.538 [2]

Purification by Distillation
Distillation is a common method for purifying liquid compounds. For 4-tert-butylaniline, which

has a relatively high boiling point at atmospheric pressure, vacuum distillation is the preferred

method to prevent decomposition.

Experimental Protocol: Vacuum Distillation of 4-tert-
Butylaniline
Objective: To purify crude 4-tert-butylaniline by fractional vacuum distillation.

Materials:

Crude 4-tert-butylaniline

Round-bottom flask

Fractionating column (e.g., Vigreux column)

Distillation head with thermometer adapter

Condenser

Receiving flask(s)
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Vacuum source (vacuum pump or water aspirator)

Manometer

Heating mantle

Stir bar or boiling chips

Glass wool for insulation

Grease for ground glass joints

Procedure:

Apparatus Setup:

Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all

glassware is dry and free of cracks.

Use a round-bottom flask of an appropriate size (the flask should be half to two-thirds full).

Add a magnetic stir bar or boiling chips to the flask containing the crude 4-tert-
butylaniline to ensure smooth boiling.[4]

Lightly grease all ground-glass joints to ensure a good seal under vacuum.[5]

Place the thermometer bulb just below the side arm of the distillation head to accurately

measure the temperature of the vapor that is distilling.

Wrap the fractionating column and distillation head with glass wool or aluminum foil to

minimize heat loss.[6]

Distillation Process:

Begin stirring the crude 4-tert-butylaniline.

Slowly apply the vacuum. The pressure should drop to the desired level (e.g., 3-4 mmHg).

[3]
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Once the desired pressure is stable, begin heating the distillation flask gently with a

heating mantle.

Observe the distillation. A ring of condensate should slowly rise through the fractionating

column.[6]

Collect any initial low-boiling fractions in a separate receiving flask.

When the temperature stabilizes at the boiling point of 4-tert-butylaniline at the recorded

pressure (e.g., 90-94 °C at 3-4 mmHg), switch to a clean receiving flask to collect the

purified product.[3]

Continue distillation until most of the liquid has distilled over, leaving a small amount of

residue in the distillation flask. Do not distill to dryness.

Shutdown:

Remove the heating mantle and allow the system to cool to room temperature.

Slowly and carefully release the vacuum.

Disassemble the apparatus and transfer the purified 4-tert-butylaniline to a clean, labeled

storage container.
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Workflow for Vacuum Distillation of 4-tert-Butylaniline

Preparation

Distillation

Shutdown

Assemble dry distillation apparatus

Add crude 4-tert-butylaniline and stir bar to flask

Grease joints and insulate column

Apply and stabilize vacuum

Gently heat the flask

Collect forerun

Collect purified 4-tert-butylaniline at stable temperature

Cool the apparatus

Release vacuum

Disassemble and store product
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Workflow for Flash Chromatography of 4-tert-Butylaniline

Preparation

Chromatography

Isolation

Select solvent system via TLC (add Et3N)

Pack the column with silica gel

Load the crude sample

Elute with the chosen solvent system

Collect fractions

Monitor fractions by TLC

Combine pure fractions

Evaporate solvent

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b146146?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FB35173/769-92-6-4-tert-butylaniline
https://www.sigmaaldrich.com/TW/zh/product/aldrich/209864
https://prepchem.com/4-tert-butylaniline/
https://jackwestin.com/resources/mcat-content/separations-and-purifications/distillation
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4C%3A_Step-by-Step_Procedures_for_Vacuum_Distillation
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=fractional_distillation
https://www.benchchem.com/product/b146146#purification-of-4-tert-butylaniline-by-distillation-or-chromatography
https://www.benchchem.com/product/b146146#purification-of-4-tert-butylaniline-by-distillation-or-chromatography
https://www.benchchem.com/product/b146146#purification-of-4-tert-butylaniline-by-distillation-or-chromatography
https://www.benchchem.com/product/b146146#purification-of-4-tert-butylaniline-by-distillation-or-chromatography
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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